Cas no 17649-34-2 ( )

• Product Name: &nbsp
• CAS No: 17649-34-2
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 906443
• PubChem ID: 319066
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-methyl-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 3-phenyl-7-methyl-5H-thiazolo< 3,2-a> pyrimidin-5-one
• 3-Phenyl-7-methyl-5-oxo-5H-thiazolo< 3,2-a> pyrimidin
• 7-methyl-3-phenyl-4-hydro-1,3-thiazolino[3,2-a]pyrimidin-5-one
• 7-methyl-3-phenyl-5H-thiazolo< 3,2-a> pyrimidin-5-one
• 7-methyl-3-phenyl-thiazolo[3,2-a]pyrimidin-5-one
• 7-Methyl-3-phenyl-thiazolo< 3,2-a> pyrimidin-5-on
• AC1L7ZF9
• CCG-130058
• NSC260551
• ST095256
• 7-methyl-3-phenyl-5h-[1,3]thiazolo[3,2-a]-pyrimidin-5-one
• AKOS024286608
• NSC-260551
• 7-methyl-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• HMS3439G15
• 17649-34-2
• DTXSID70312682
• &nbsp;

• Inchi： 1S/C13H10N2OS/c1-9-7-12(16)15-11(8-17-13(15)14-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： VLLWDLLXBFXGGE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N2C(C=C(C)N=C12)=O

Computed Properties

• Exact Mass: 242.0515
• Monoisotopic Mass: 242.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 409.3°C at 760 mmHg
• Flash Point: 201.4°C
• Refractive Index: 1.695
• PSA: 32.67
• LogP: 2.73140